2-(1H-indazol-1-yl)-N,N-dimethylacetamide

• IUPAC Name: 2-indazol-1-yl-N,N-dimethylacetamide
• InChI: InChI=1S/C11H13N3O/c1-13(2)11(15)8-14-10-6-4-3-5-9(10)7-12-14/h3-7H,8H2,1-2H3
• InChI Key: AOLISVCNSODKGB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CN1C2=CC=CC=C2C=N1
• Molecular Formula: C11H13N3O
• Molecular Weight: 203.24 g/mol

Description

“2-(1H-indazol-1-yl)-N,N-dimethylacetamide” is a chemical compound that contains an indazole moiety. Indazole is a heterocyclic aromatic organic compound that has a wide variety of medicinal applications. It’s used in antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents.

Synthesis Analysis

The synthesis of indazoles has been a topic of interest in recent years. The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

Indazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Indazoles have been synthesized through various methods, including reactions under catalyst- and solvent-free conditions, Cu2O-mediated cyclization of o-haloaryl-N-tosylhydrazones, Ag-catalyzed nitration–annulation with tert-butyl nitrite, iodine-mediated intramolecular aryl and sp3 C–H amination, and metal-free reaction of aryl-hydrazones with montmorillonite K-10 under O2 atmosphere.

Physical And Chemical Properties Analysis

Indazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Scientific Research Applications

Medicinal Applications

Indazole-containing heterocyclic compounds have a wide variety of medicinal applications. .

Phosphoinositide 3-Kinase δ Inhibitors

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Synthetic Approaches

The synthesis of indazoles has been a focus of recent research. .

C–H Functionalization

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Imidazole Derivatives

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Mechanism of Action

Target of Action

Indazole-containing heterocyclic compounds are known to have a wide variety of medicinal applications as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents . They can also be employed as selective inhibitors of phosphoinositide 3-kinase δ for the treatment of respiratory disease .

Mode of Action

For instance, they can inhibit enzymes or modulate receptors, leading to alterations in cell signaling pathways .

Biochemical Pathways

Indazole derivatives are known to influence various cellular processes, including microtubule-dependent cell migration, immune synapse formation, responses to viral infection, and autophagic degradation of misfolded proteins .

Pharmacokinetics

It is known that imidazole, a related compound, is highly soluble in water and other polar solvents , which could potentially influence the bioavailability of 2-(1H-indazol-1-yl)-N,N-dimethylacetamide.

Result of Action

Indazole derivatives have been shown to have various biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Future Directions

The future directions for “2-(1H-indazol-1-yl)-N,N-dimethylacetamide” could involve further investigation of its coordination and potential applications. The medicinal properties of indazole have to be explored in the near future for the treatment of various pathological conditions.